Cas no 1037907-99-5 (2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide
• CAS No: 1037907-99-5
• MF: C₁₄H₂₃N₃O
• MW: 249.35192322731
• CID: 5449728
• PubChem ID: 8895840
• Update Time: 2025-07-02

2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS034383191
• EN300-26683303
• Z46160061
• 2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide
• 1037907-99-5
• N-(1-Cyanocyclopentyl)hexahydro-1H-azepine-1-acetamide

• Inchi： 1S/C14H23N3O/c15-12-14(7-3-4-8-14)16-13(18)11-17-9-5-1-2-6-10-17/h1-11H2,(H,16,18)
• InChI Key： KSTGUYMAOGVPON-UHFFFAOYSA-N
• SMILES： N1(CC(NC2(C#N)CCCC2)=O)CCCCCC1

Computed Properties

• Exact Mass: 249.184112366g/mol
• Monoisotopic Mass: 249.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 464.0±38.0 °C(Predicted)
• pka: 12.81±0.20(Predicted)

Additional information on 2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide

Introduction to 2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide (CAS No. 1037907-99-5)

2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1037907-99-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural framework, which integrates an azepane ring with a cyanocyclopentyl moiety, linked through an acetamide functional group. The intricate architecture of this molecule not only makes it a subject of academic interest but also opens up diverse possibilities for its application in drug discovery and development.

The structural composition of 2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide is pivotal in determining its chemical properties and potential biological activities. The azepane ring, a seven-membered lactam structure, contributes to the compound's stability and flexibility, while the cyanocyclopentyl group introduces a polar and electron-withdrawing nature. This combination of structural features suggests that the compound may exhibit a range of interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The unique structural motifs present in 2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide align well with the current trends in drug design, particularly in the area of central nervous system (CNS) disorders. The presence of both azepane and cyanocyclopentyl groups hints at potential applications in neuropharmacology, where such scaffolds have been increasingly explored for their ability to cross the blood-brain barrier and interact with specific neural receptors.

One of the most compelling aspects of 2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide is its potential as a lead compound for further derivatization. The acetamide functional group provides a versatile platform for chemical modifications, allowing researchers to fine-tune the molecule's properties to target specific biological pathways. This flexibility is particularly valuable in medicinal chemistry, where iterative optimization is often required to achieve desired pharmacological outcomes.

Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the biological activity of complex molecules like 2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide. These tools enable researchers to simulate interactions between the compound and various biological targets, providing insights into its potential mechanisms of action. Such simulations have been instrumental in identifying promising candidates for further experimental validation, streamlining the drug discovery process.

The synthesis of 2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to access this type of molecule. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct intricate molecular frameworks with high precision. These advancements are crucial for producing high-quality samples needed for rigorous biological testing.

In the realm of medicinal chemistry, the exploration of novel scaffolds is essential for overcoming resistance and improving treatment outcomes. 2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide represents a significant step forward in this direction. Its unique combination of structural elements suggests multiple avenues for therapeutic intervention, particularly in areas where existing treatments are limited. As research progresses, this compound may emerge as a key player in the development of next-generation pharmaceuticals.

The potential applications of 2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide extend beyond traditional therapeutic areas. Its structural features make it amenable to use as an intermediate in the synthesis of more complex molecules, fostering innovation across multiple disciplines within chemical biology. The ability to modify its core structure allows for tailored solutions to specific biochemical challenges, underscoring its versatility as a research tool.

As our understanding of biological systems continues to evolve, so does our capacity to design molecules that interact with them in meaningful ways. 2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide stands as a testament to this progress, embodying the intersection of cutting-edge chemistry and biology. Its discovery underscores the importance of interdisciplinary collaboration in advancing scientific knowledge and developing effective treatments for complex diseases.

The future prospects for 2-(azepan-1-yl)-N-(1-cyanocyclopentyl)acetamide are bright, driven by ongoing research efforts aimed at unlocking its full potential. As new synthetic strategies are developed and computational tools become more sophisticated, we can expect even greater insights into its properties and applications. This compound exemplifies the dynamic nature of pharmaceutical research, where each discovery opens new doors for innovation and progress.